Cas no 1261571-98-5 (2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of multiple fluorine atoms contributes to increased metabolic stability and lipophilicity, making it valuable in drug discovery. Its rigid aromatic structure also allows for precise molecular interactions in ligand design. The compound’s synthetic versatility enables further functionalization, supporting its use in developing novel compounds with tailored properties for specialized applications.

2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine structure

1261571-98-5 structure

Product Name:2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

CAS No:1261571-98-5

MF:C₂₀H₁₀F₉NO₂

MW:467.284536838531

CID:4986353

Update Time:2025-05-26

2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
- Inchi： 1S/C20H10F9NO2/c21-18(22,23)16-8-7-15(11-3-1-5-13(9-11)31-19(24,25)26)17(30-16)12-4-2-6-14(10-12)32-20(27,28)29/h1-10H
- InChI Key： QKEUKSZNRXYIJD-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C2C=CC=C(C=2)OC(F)(F)F)C(C2C=CC=C(C=2)OC(F)(F)F)=N1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 607
XLogP3: 7.4
Topological Polar Surface Area: 31.4

2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013004277-250mg	2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine	1261571-98-5	97%	250mg	$494.40	2023-09-03
Alichem	A013004277-500mg	2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine	1261571-98-5	97%	500mg	$855.75	2023-09-03
Alichem	A013004277-1g	2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine	1261571-98-5	97%	1g	$1534.70	2023-09-03

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Additional information on 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261571-98-5)

The compound 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261571-98-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of organic chemistry, material science, and pharmaceutical research. Its unique molecular structure, featuring multiple trifluoromethoxy and trifluoromethyl groups, imparts exceptional chemical stability and reactivity, making it a valuable intermediate for advanced applications. This article delves into the properties, synthesis, and potential uses of this compound, while addressing common queries and trending topics in the scientific community.

One of the most notable characteristics of 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is its electron-withdrawing properties, which are attributed to the presence of fluorine atoms. These properties make it an ideal candidate for use in electronic materials, such as organic light-emitting diodes (OLEDs) and semiconductor devices. Researchers are increasingly exploring its role in high-performance polymers and coatings, where its thermal and chemical resistance can enhance durability and performance.

In the realm of pharmaceutical research, 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has shown promise as a building block for drug discovery. Its fluorinated aromatic rings are often associated with improved bioavailability and metabolic stability, which are critical factors in the development of new therapeutic agents. Recent studies have highlighted its potential in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with the growing demand for innovative treatments in these areas.

The synthesis of 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including cross-coupling and fluorination processes. Advanced techniques such as palladium-catalyzed reactions and microwave-assisted synthesis have been employed to improve yield and efficiency. These methods are often discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge chemical research.

From an industrial perspective, the demand for fluorinated compounds like 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is on the rise, driven by their applications in agrochemicals and specialty chemicals. Companies are investing in green chemistry initiatives to develop sustainable production methods, addressing environmental concerns while maintaining high purity and performance standards. This aligns with the broader trend of eco-friendly manufacturing and circular economy practices.

In conclusion, 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261571-98-5) represents a versatile and high-value compound with wide-ranging applications. Its unique chemical properties and synthetic versatility make it a focal point for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing material science, pharmaceuticals, and sustainable technologies.